Cas no 606136-31-6 (Piperazine, 1-(methylsulfonyl)-4-[4-(4-morpholinylsulfonyl)benzoyl]- (9CI))
606136-31-6 structure
Product Name:Piperazine, 1-(methylsulfonyl)-4-[4-(4-morpholinylsulfonyl)benzoyl]- (9CI)
CAS No:606136-31-6
MF:C16H23N3O6S2
MW:417.500321626663
CID:953173
PubChem ID:1428849
Update Time:2025-04-19
Piperazine, 1-(methylsulfonyl)-4-[4-(4-morpholinylsulfonyl)benzoyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Piperazine, 1-(methylsulfonyl)-4-[4-(4-morpholinylsulfonyl)benzoyl]- (9CI)
- [4-(Methylsulfonyl)-1-piperazinyl][4-(4-morpholinylsulfonyl)pheny l]methanone
- 606136-31-6
- PIPERAZINE, 1-(METHYLSULFONYL)-4-[4-(4-MORPHOLINYLSULFONYL)BENZOYL]-
- DB-277658
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- Inchi: 1S/C16H23N3O6S2/c1-26(21,22)18-8-6-17(7-9-18)16(20)14-2-4-15(5-3-14)27(23,24)19-10-12-25-13-11-19/h2-5H,6-13H2,1H3
- InChI Key: HZFPKIIZOPJFMV-UHFFFAOYSA-N
- SMILES: S(C)(N1CCN(C(C2C=CC(=CC=2)S(N2CCOCC2)(=O)=O)=O)CC1)(=O)=O
Computed Properties
- Exact Mass: 417.103
- Monoisotopic Mass: 417.103
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 121Ų
Piperazine, 1-(methylsulfonyl)-4-[4-(4-morpholinylsulfonyl)benzoyl]- (9CI) Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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